N-((3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)benzo[d]thiazole-6-carboxamide

• IUPAC Name: N-[[3-(1-methylpyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl]-1,3-benzothiazole-6-carboxamide
• InChI: InChI=1S/C16H13N5O2S/c1-21-6-2-3-12(21)15-19-14(23-20-15)8-17-16(22)10-4-5-11-13(7-10)24-9-18-11/h2-7,9H,8H2,1H3,(H,17,22)
• InChI Key: UGHUTJDGXIESQS-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1C2=NOC(=N2)CNC(=O)C3=CC4=C(C=C3)N=CS4
• Molecular Formula: C16H13N5O2S
• Molecular Weight: 339.4 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups, including a pyrrole, an oxadiazole, and a benzothiazole. Pyrrole is a five-membered aromatic heterocycle, like benzene, but one of the positions is occupied by a nitrogen atom. Oxadiazole is a heterocyclic compound containing an oxygen atom and two nitrogen atoms in a five-membered ring. Benzothiazole consists of a benzene ring fused to a thiazole ring.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several heterocyclic rings. These rings may influence the overall shape and properties of the molecule. The presence of nitrogen and oxygen atoms could also result in the formation of hydrogen bonds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups could make the compound soluble in polar solvents.

Scientific Research Applications

Antiviral Activity

Indole derivatives have been studied for their antiviral properties. In the case of our compound, N-((3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)benzo[d]thiazole-6-carboxamide, several derivatives have demonstrated inhibitory effects against viruses. For instance:

• .

Anti-Inflammatory and Analgesic Properties

Certain derivatives of our compound have demonstrated both anti-inflammatory and analgesic activities. For example:

• .

Antifungal Activity

While not directly related to viruses, antifungal properties are crucial. The synthesized compound’s antifungal activity may be influenced by the presence of specific substituents. .

Inhibition of Reverse Transcriptase (HIV-1)

Pyrrole subunits, like those found in our compound, have been known to inhibit reverse transcriptase in HIV-1 . .

Protein Kinase Inhibition

Indole derivatives have also been studied for their effects on protein kinases. While specific data on our compound are scarce, its indole moiety could potentially interact with kinases involved in cellular signaling pathways.

Future Directions

The future directions for research on this compound would depend on its intended applications. For example, if it shows promising biological activity, future research could focus on optimizing its structure for better efficacy or lower toxicity.